methyl 3-(N-((1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl)sulfamoyl)-4-methoxybenzoate

• IUPAC Name: methyl 3-[(1-hydroxy-6-methoxy-3,4-dihydro-2H-naphthalen-1-yl)methylsulfamoyl]-4-methoxybenzoate
• InChI: InChI=1S/C21H25NO7S/c1-27-16-7-8-17-14(11-16)5-4-10-21(17,24)13-22-30(25,26)19-12-15(20(23)29-3)6-9-18(19)28-2/h6-9,11-12,22,24H,4-5,10,13H2,1-3H3
• InChI Key: ZVPKKQLRYPOASR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(CCC2)(CNS(=O)(=O)C3=C(C=CC(=C3)C(=O)OC)OC)O
• Molecular Formula: C21H25NO7S
• Molecular Weight: 435.5 g/mol

Description

Methyl 3-(N-((1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl)sulfamoyl)-4-methoxybenzoate is a useful research compound. Its molecular formula is C21H25NO7S and its molecular weight is 435.49. The purity is usually 95%.
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Scientific Research Applications

1. Synthesis and Molecular Structure

One study focuses on the synthesis and structural characterization of related compounds, providing insights into their molecular configurations. For instance, the molecular structures of two 1,2,3,4-tetrahydronaphthalenes obtained during efforts toward the total synthesis of elisabethin A were analyzed, revealing identical configurations of stereo centers in the 1,2,3,4-tetrahydronaphthalene moiety with nearly identical conformations in the two molecules (Kaiser et al., 2023).

2. Pharmacological Potential

Another aspect of research involves evaluating the compound's pharmacological potential. For example, the discovery of 1-({6-[(2-methoxy-4-propylbenzyl)oxy]-1-methyl-3,4-dihydronaphthalen-2-yl}methyl)azetidine-3-carboxylic acid (ceralifimod, ONO-4641) as a sphingosine-1-phosphate (S1P) receptor agonist selective for S1P1 and S1P5 indicates significant implications for treating autoimmune diseases such as relapsing-remitting multiple sclerosis (RRMS). This research underscores the importance of the modulation of the S1P1 receptor and highlights the compound's potential to treat autoimmune diseases without activating the S1P3 receptor, which is implicated in undesirable effects (Kurata et al., 2017).

3. Material Science Applications

In material science, the compound's derivatives have been used in the rational design and synthesis of supramolecular dendrimers, self-organized in a novel thermotropic cubic liquid-crystalline phase. The study describes the synthesis via a new convergent approach and the characterization of four generations of monodendrons based on the AB3 building block methyl 3,4,5-trishydroxybenzoate. This research illustrates the compound's utility in creating advanced materials with potential applications in various fields, including optoelectronics and nanotechnology (Balagurusamy et al., 1997).